![molecular formula C11H9N3O B545687 2-Methylpyrazolo[1,5-a][3,1]benzoxazin-5-imine](/img/structure/B545687.png)
2-Methylpyrazolo[1,5-a][3,1]benzoxazin-5-imine
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Overview
Description
TR is a potent inhibitor of oxidative stress by scavenging free radicals. TR significantly prevents tMCAO-induced focal cerebral ischemia, and it exerts neuroprotective effects against acute ischemic injury.
Scientific Research Applications
Pesticidal Activities
Compounds structurally related to 2-Methylpyrazolo[1,5-a][3,1]benzoxazin-5-imine have shown promise in pesticidal activities. A study by Khan et al. (1995) synthesized similar compounds and evaluated them for insecticidal and fungistatic activities, finding some effective against pests and fungi (Khan, Bano, & Nizamuddin, 1995).
Antimicrobial Activity
Novinson et al. (1976) reported on the synthesis of various azolo-as-triazines, closely related to this compound, demonstrating specific in vitro antimicrobial activity against bacteria such as Pseudomonas and Staphylococcus, as well as the yeast Candida (Novinson, Okabe, Robins, & Matthews, 1976).
Antitumor Agents
Almerico et al. (2005) synthesized derivatives structurally similar to this compound and identified their antiproliferative activity against various tumor cell lines. Some compounds showed significant selectivity against leukemia and renal cancer subpanels (Almerico, Mingoia, Diana, Barraja, Lauria, Montalbano, Cirrincione, & Dattolo, 2005).
Mineralocorticoid Receptor Antagonists
Hasui et al. (2011) explored benzoxazin-3-one derivatives as nonsteroidal mineralocorticoid receptor antagonists. These compounds, related in structure to this compound, showed potential for treating cardiovascular diseases like hypertension and heart failure (Hasui, Matsunaga, Ora, Ohyabu, Nishigaki, Imura, Igata, Matsui, Motoyaji, Tanaka, Habuka, Sogabe, Ono, Siedem, Tang, Gauthier, De Meese, Boyd, & Fukumoto, 2011).
Anticancer and Antioxidant Agents
Bekircan et al. (2005) conducted a study on N-Acyl imidates reacting with 5-amino pyrazole, yielding derivatives that exhibited moderate anticancer activity against certain cancer cell lines and significant antioxidant capacity (Bekircan, Küxük, Kahveci, & Kolaylı, 2005).
Synthesis and Antitumor Activities
Riyadh (2011) synthesized novel N-arylpyrazole-containing enaminones, which upon reaction with other compounds, yielded derivatives showing inhibition effects on cancer cell lines such as MCF-7 and HEPG2, comparable to standard treatments like 5-fluorouracil (Riyadh, 2011).
Properties
Molecular Formula |
C11H9N3O |
---|---|
Molecular Weight |
199.21 g/mol |
IUPAC Name |
2-Methyl-5H-benzo[d]pyrazolo[5,1-b][1,3]oxazin-5-imine |
InChI |
InChI=1S/C11H9N3O/c1-7-6-10-14(13-7)9-5-3-2-4-8(9)11(12)15-10/h2-6,12H,1H3 |
InChI Key |
PTURKWMTXBWRGY-UHFFFAOYSA-N |
SMILES |
N=C1C2=CC=CC=C2N3C(O1)=CC(C)=N3 |
Canonical SMILES |
CC1=NN2C3=CC=CC=C3C(=N)OC2=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
TR |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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